5-phenyl-N-(2,2,2-trifluoroethyl)-1,2-oxazole-3-carboxamide

• IUPAC Name: 5-phenyl-N-(2,2,2-trifluoroethyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C12H9F3N2O2/c13-12(14,15)7-16-11(18)9-6-10(19-17-9)8-4-2-1-3-5-8/h1-6H,7H2,(H,16,18)
• InChI Key: UMUQCJJITAPADT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=NO2)C(=O)NCC(F)(F)F
• Molecular Formula: C12H9F3N2O2
• Molecular Weight: 270.21 g/mol

Description

5-phenyl-N-(2,2,2-trifluoroethyl)-1,2-oxazole-3-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

5-phenyl-N-(2,2,2-trifluoroethyl)-1,2-oxazole-3-carboxamide has been studied for its potential applications in various scientific research areas. It has been found to exhibit antitumor activity in vitro and in vivo, making it a potential candidate for cancer treatment. Additionally, it has been studied for its potential use as an anti-inflammatory agent and as a treatment for neurodegenerative disorders.

Mechanism of Action

The mechanism of action of 5-phenyl-N-(2,2,2-trifluoroethyl)-1,2-oxazole-3-carboxamide is not fully understood. However, it has been suggested that it exerts its antitumor activity by inhibiting the activity of histone deacetylases (HDACs). HDACs play a crucial role in the regulation of gene expression, and their inhibition can lead to the activation of tumor suppressor genes and the induction of cell death in cancer cells.
Biochemical and Physiological Effects
Studies have shown that 5-phenyl-N-(2,2,2-trifluoroethyl)-1,2-oxazole-3-carboxamide can induce cell cycle arrest and apoptosis in cancer cells. It has also been found to inhibit the migration and invasion of cancer cells. Additionally, it has been shown to exhibit anti-inflammatory activity by reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using 5-phenyl-N-(2,2,2-trifluoroethyl)-1,2-oxazole-3-carboxamide in lab experiments is its potential as a selective HDAC inhibitor. This can allow for the specific targeting of cancer cells while minimizing side effects on healthy cells. However, one limitation is the lack of understanding of its mechanism of action, which can make it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the study of 5-phenyl-N-(2,2,2-trifluoroethyl)-1,2-oxazole-3-carboxamide. One direction is to further investigate its potential as a cancer treatment, particularly in combination with other drugs. Another direction is to explore its potential as a treatment for neurodegenerative disorders. Additionally, more research is needed to fully understand its mechanism of action and optimize its use in lab experiments.

Synthesis Methods

The synthesis of 5-phenyl-N-(2,2,2-trifluoroethyl)-1,2-oxazole-3-carboxamide involves the reaction of 2,2,2-trifluoroethylamine, 2-phenylacetyl chloride, and hydroxylamine hydrochloride in the presence of a base such as triethylamine. The resulting compound is then purified through recrystallization or column chromatography.